Cas no 50920-67-7 (1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-1-(1-METHYLETHYL)-, ETHYL ESTER)

• Product Name: 1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-1-(1-METHYLETHYL)-, ETHYL ESTER
• CAS No: 50920-67-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD08700658
• CID: 3233272
• PubChem ID: 23005676
• Update Time: 2025-07-16

1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-1-(1-METHYLETHYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-1-(1-METHYLETHYL)-, ETHYL ESTER
• ethyl 3-methyl-1-(propan-2-yl)-1H-pyrazole-5-carboxylate
• DA-42257
• ethyl 5-methyl-2-propan-2-ylpyrazole-3-carboxylate
• SCHEMBL12410988
• LS-11966
• AKOS003672782
• starbld0020171
• CS-0129428
• MFCD08700658
• VWTJWHFPPODIME-UHFFFAOYSA-N
• ALBB-032336
• Ethyl 1-isopropyl-3-methyl-1H-pyrazole-5-carboxylate
• 50920-67-7
• Ethyl 3-methyl-1-(1-methylethyl)-1H-pyrazole-5-carboxylate
• DTXSID501193380

• MDL： MFCD08700658
• Inchi： 1S/C10H16N2O2/c1-5-14-10(13)9-6-8(4)11-12(9)7(2)3/h6-7H,5H2,1-4H3
• InChI Key： VWTJWHFPPODIME-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(OCC)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 196.121177757Da
• Monoisotopic Mass: 196.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Additional information on 1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-1-(1-METHYLETHYL)-, ETHYL ESTER

Recent Advances in the Study of 1H-Pyrazole-5-Carboxylic Acid, 3-Methyl-1-(1-Methylethyl)-, Ethyl Ester (CAS: 50920-67-7)

The compound 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(1-methylethyl)-, ethyl ester (CAS: 50920-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This pyrazole derivative is characterized by its unique structural features, which make it a promising scaffold for the synthesis of bioactive molecules. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug development.

One of the most notable advancements in the study of this compound is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and autoimmune disorders. Researchers have demonstrated that modifications to the pyrazole core of 50920-67-7 can yield compounds with high selectivity and potency against specific kinase targets. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of pyrazole-based inhibitors using 50920-67-7 as a starting material, which exhibited nanomolar activity against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer.

In addition to its applications in kinase inhibition, 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(1-methylethyl)-, ethyl ester has also been investigated for its antimicrobial properties. A 2023 study in the European Journal of Medicinal Chemistry reported the synthesis of novel pyrazole derivatives incorporating this scaffold, which showed broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic processes.

Another area of interest is the compound's potential in anti-inflammatory drug development. Pyrazole derivatives are known for their ability to modulate inflammatory pathways, and recent research has focused on optimizing the structure of 50920-67-7 to enhance its anti-inflammatory effects. A study published in Bioorganic & Medicinal Chemistry Letters identified a derivative of this compound that significantly reduced the production of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the treatment of chronic inflammatory diseases such as rheumatoid arthritis.

The synthetic versatility of 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(1-methylethyl)-, ethyl ester has also been a focal point of recent research. Advances in green chemistry have enabled the development of more efficient and environmentally friendly synthetic routes for this compound. For example, a 2022 study in ACS Sustainable Chemistry & Engineering described a catalytic method for the synthesis of 50920-67-7 using renewable solvents and catalysts, which reduced waste and improved yield compared to traditional methods.

In conclusion, the compound 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(1-methylethyl)-, ethyl ester (CAS: 50920-67-7) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial activity, and anti-inflammatory drug development highlight its versatility and potential for future therapeutic innovations. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for the development of novel drugs targeting a wide range of diseases.